![molecular formula C14H21ClN2O2 B4187732 3-(allyloxy)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride](/img/structure/B4187732.png)
3-(allyloxy)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride
Overview
Description
3-(allyloxy)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is also known as ADBAC or ADEBAC and is a white crystalline powder with a molecular formula of C16H24ClN2O2.
Mechanism of Action
The mechanism of action of 3-(allyloxy)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride involves the inhibition of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is an enzyme that plays a critical role in DNA repair and cell survival. Inhibition of PARP leads to the accumulation of DNA damage, which ultimately leads to cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include the induction of apoptosis, inhibition of cell proliferation, and inhibition of PARP activity. The compound has also been shown to exhibit anti-inflammatory and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(allyloxy)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride in lab experiments is its potent anti-cancer activity. The compound has been shown to exhibit activity against a wide range of cancer cell lines, making it a promising candidate for further development as an anti-cancer drug. However, one of the limitations of using the compound in lab experiments is its low solubility in water, which can make it difficult to work with.
Future Directions
There are several future directions for the study of 3-(allyloxy)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride. One area of research is the development of more efficient synthesis methods for the compound. Another area of research is the identification of new analogs with improved solubility and anti-cancer activity. Additionally, further studies are needed to elucidate the exact mechanism of action of the compound and to determine its potential applications in other fields of scientific research, such as inflammation and pain management.
Scientific Research Applications
3-(allyloxy)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride has been extensively studied for its potential applications in various fields of scientific research. The compound has been found to exhibit significant anti-cancer activity in vitro and in vivo. It has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines, including breast, lung, and colon cancer cells.
properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-3-prop-2-enoxybenzamide;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2.ClH/c1-4-10-18-13-7-5-6-12(11-13)14(17)15-8-9-16(2)3;/h4-7,11H,1,8-10H2,2-3H3,(H,15,17);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBJJUKCJPGZHEO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC(=O)C1=CC(=CC=C1)OCC=C.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.78 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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